(R)-2-Acetylthio-3-phenylpropionic Acid

• IUPAC Name: (2R)-2-acetylsulfanyl-3-phenylpropanoic acid
• InChI: InChI=1S/C11H12O3S/c1-8(12)15-10(11(13)14)7-9-5-3-2-4-6-9/h2-6,10H,7H2,1H3,(H,13,14)/t10-/m1/s1
• InChI Key: UOVSNFYJYANSNI-SNVBAGLBSA-N
• Canonical SMILES: CC(=O)SC(CC1=CC=CC=C1)C(=O)O
• Isomeric SMILES: CC(=O)S[C@H](CC1=CC=CC=C1)C(=O)O
• Molecular Formula: C11H12O3S
• DSSTOX Substance ID: DTXSID90431066
• Molecular Weight: 224.28 g/mol
• CAS RN: 57359-76-9

Description

(R)-2-Acetylthio-3-phenylpropionic acid, also known as R-ATPA, is a synthetic compound that has been the subject of numerous scientific studies in recent years. It is a derivative of phenylpropionic acid, and it has been used in a variety of research applications, including studies of biochemical and physiological effects. R-ATPA has been used to study the mechanism of action of various compounds, as well as to investigate the advantages and limitations of laboratory experiments.

Scientific Research Applications

• Studying Stereoselectivity : This compound is useful for studying stereoselectivity in AgBF4-catalyzed and photoinduced phenyl-rearrangement of 2-chloropropiophenone (Usui, Matsumoto, & Ohkubo, 1998).

• Investigating Lactone Formation : It is used in research for studying lactone formation in the thioacetylation of hydroxy acids (Strijtveen & Kellogg, 1987).

• Synthesizing Pharmaceuticals : Enantiomerically pure forms of this compound are key intermediates in the synthesis of pharmaceuticals (Kawasaki et al., 2006).

• Pharmaceuticals, Cosmetics, and Fine Chemicals : Phenylpropionic acids, in general, are commonly used in synthesizing these products (Wang et al., 2019).

• Antihypertensive Agents : Synthesized compounds from this acid are potent angiotensin converting enzyme (ACE) inhibitors, useful in lowering blood pressure (Mcevoy, Lai, & Albright, 1983).

• Anti-AIDS Drug Intermediary : It serves as an intermediate for the anti-AIDS drug Indinavir (Vries, Roelfes, & Green, 1998).

• Management of Plant Phytopathogens : It has potential as an alternative approach for managing plant diseases (Yehia et al., 2020).

• Biodegradation Studies : Its metabolism by certain microorganisms is studied for potential environmental applications (Simoni et al., 1996).

• Metabolic Studies : Its suitability for in vitro metabolic studies of chiral arylpropionates is explored (Maître, Boss, & Testa, 1984).

• Pharmaceutical Intermediate Synthesis : It's used in the asymmetric electrochemical carboxylation of prochiral acetophenone to produce active pharmaceutical intermediates (Zhang et al., 2009).

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